N-(2-chloro-4-methylphenyl)-2-((2-methylquinazolin-4-yl)oxy)acetamide

• IUPAC Name: N-(2-chloro-4-methylphenyl)-2-(2-methylquinazolin-4-yl)oxyacetamide
• InChI: InChI=1S/C18H16ClN3O2/c1-11-7-8-16(14(19)9-11)22-17(23)10-24-18-13-5-3-4-6-15(13)20-12(2)21-18/h3-9H,10H2,1-2H3,(H,22,23)
• InChI Key: LWQHKGHQLRXRLW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)COC2=NC(=NC3=CC=CC=C32)C)Cl
• Molecular Formula: C18H16ClN3O2
• Molecular Weight: 341.8 g/mol

Description

N-(2-chloro-4-methylphenyl)-2-((2-methylquinazolin-4-yl)oxy)acetamide, also known as CMX-2043, is a small molecule drug that has been studied for its potential therapeutic properties. It is a member of the quinazoline family of compounds and has been shown to have a variety of effects on biological systems.

Scientific Research Applications

Analgesic and Anti-inflammatory Activities

• A study by Alagarsamy et al. (2015) synthesized various 2-(substituted)-N-(4-oxo-2-phenylquinazolin-3(3H)-yl)acetamides, including compounds structurally similar to the one , for evaluating their analgesic, anti-inflammatory, and ulcerogenic index activities. Among these, certain compounds showed potent analgesic and anti-inflammatory activities, comparable to diclofenac sodium, with mild ulcerogenic potential (Alagarsamy et al., 2015).

Antimalarial Activity

• Werbel et al. (1986) discussed the synthesis and antimalarial activity of compounds including 5-[(7-chloro-4-quinolinyl)amino]-3-[(alkylamino)methyl] [1,1'-biphenyl]-2-ols and N omega-oxides, which bear structural similarities. These compounds showed excellent activity against resistant strains of malaria parasites and favorable pharmacokinetic properties (Werbel et al., 1986).

Antihistaminic Activity

• Rao and Reddy (1994) reported the synthesis of beta-[2-(alkoxyethyl)oxy]- and beta-[[2-(N,N-dialkylamino)ethyl]oxy]acetamides containing an N-heteryl moiety, which includes structural analogs of the compound . These compounds were tested for in vitro antihistaminic activity (Rao & Reddy, 1994).

Antiviral and Neuroprotective Effects

• Ghosh et al. (2008) synthesized and evaluated a novel anilidoquinoline derivative, closely related to the compound , for its efficacy in treating Japanese encephalitis. The compound exhibited significant antiviral and antiapoptotic effects in vitro (Ghosh et al., 2008).

Antibacterial Activity

• Singh et al. (2010) conducted a study on the synthesis and antibacterial activity of various pyridinyl/quinazolinyl/azetidinonyl/thiazolidinonyl triazoles. This study indicates potential antibacterial applications for compounds structurally related to the one (Singh et al., 2010).

Comparative Metabolism

• Coleman et al. (2000) explored the comparative metabolism of chloroacetamide herbicides and selected metabolites in human and rat liver microsomes. While not directly related to the compound , this study provides insights into the metabolism of structurally related compounds (Coleman et al., 2000).